Acetamide, N-[[6-(bromoacetyl)-2-pyridinyl]methyl]-

• CAS No.: 135450-33-8
• Molecular Formula: C10H11BrN2O2
• Molecular Weight: 271.11 g/mol
• IUPAC Name: N-[[6-(2-bromoacetyl)pyridin-2-yl]methyl]acetamide
• InChI: InChI=1S/C10H11BrN2O2/c1-7(14)12-6-8-3-2-4-9(13-8)10(15)5-11/h2-4H,5-6H2,1H3,(H,12,14)
• InChI Key: BCQFBALNVVRMCS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1=NC(=CC=C1)C(=O)CBr

Description

Acetamide, N-[[6-(bromoacetyl)-2-pyridinyl]methyl]- is a useful research compound. Its molecular formula is C10H11BrN2O2 and its molecular weight is 271.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Bromine (9.9 ml) was added dropwise to a mixture of 2-acetyl-6-(acetylaminomethyl)pyridine (37.0 g) in dioxane (740 ml) and 4N-dioxanic hydrogen chloride (48.1 ml) at ambient temperature with stirring. After the mixture was stirred at 50° C. for 3 hours. To the mixture was added a diisopropyl ether (600 ml) and the mixture was stirred under ice-cooling for 30 minutes. The isolated precipitate was collected by filtration. The precipitate was added to water and the mixture was adjusted to pH 8 with 20% aqueous potassium carbonate. The aqueous mixture was extracted with a mixture of ethyl acetate and tetrahydrofuran. The extract was dried over magnesium sulfate and evaporated in vacuo to give 2-(acetylaminomethyl)-6-bromoacetylpyridine (50.3 g) as an oil.